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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225

The safe and compliant disposal of Trimethoprim-d9, a deuterated form of the antibiotic
Trimethoprim, is a critical aspect of laboratory safety and environmental responsibility. As a
research chemical and a pharmaceutical compound, its disposal is governed by stringent
regulations to prevent potential harm to human health and the environment. This guide
provides essential, step-by-step procedures for the proper handling and disposal of
Trimethoprim-d9, ensuring compliance with the U.S. Environmental Protection Agency (EPA)
and the Resource Conservation and Recovery Act (RCRA).

Chemical and Safety Data Overview

A thorough understanding of the chemical properties and associated hazards of Trimethoprim-
d9 is the first step in ensuring its safe handling and disposal. This information is critical for
accurate waste characterization and management.
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Property Value

5-[(3,4,5-trimethoxy-d9-phenyl)methyl]-2,4-

pyrimidinediamine

Chemical Name

CAS Number 1189460-62-5
Molecular Formula C14H9D9oN4Os3
Molecular Weight 299.37 g/mol
Physical Appearance Off-White Solid

) Harmful if swallowed. Suspected of damaging
Primary Hazards . .
fertility or the unborn child.[1]

Storage Temperature -20°C

_ , _ Dispose of contents/container to an approved
Disposal Consideration ]
waste disposal plant.[1]

Step-by-Step Disposal Protocol

The disposal of Trimethoprim-d9 must adhere to hazardous waste regulations. The following
protocol outlines the necessary steps for compliant disposal in a laboratory setting.

Step 1: Waste Characterization

The first crucial step is to determine if the Trimethoprim-d9 waste is considered hazardous
under RCRA. This involves assessing the four characteristics of hazardous waste: ignitability,
corrosivity, reactivity, and toxicity.[2]

e P- and U-Listed Wastes: While Trimethoprim itself is not explicitly on the P- or U-lists of
acute hazardous wastes, any formulation containing it could be. Always review the Safety
Data Sheet (SDS) for the specific product you are using.

e Characteristic Wastes:
o Ignitability: Trimethoprim-d9 is a solid and not considered ignitable.

o Corrosivity: It is not a corrosive material.
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o Reactivity: It is stable under normal conditions.

o Toxicity: This is the most likely characteristic to apply. If the waste contains any of the 40
chemicals listed in 40 CFR Part 261.24 at or above the regulatory levels, it is considered
toxic.[2] Given that Trimethoprim is a bioactive compound, it is prudent to manage it as a

hazardous waste.
Step 2: Segregation and Container Management

Proper segregation and containment are vital to prevent accidental exposure and ensure

compliant disposal.

» Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container
for all Trimethoprim-d9 waste, including contaminated personal protective equipment
(PPE), weighing papers, and empty stock vials.

o Container Requirements: The container must be:
o Compatible with the chemical.
o In good condition with a secure, leak-proof lid.
o Kept closed except when adding waste.

o Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
specific contents (e.g., "Trimethoprim-d9 waste").[3]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to store hazardous waste in a designated Satellite Accumulation
Area (SAA) at or near the point of generation.[3][4]

e Location: The SAA must be under the control of the laboratory personnel.

e Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an
SAA.[3]

e Segregation: Incompatible waste streams must be segregated within the SAA.
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Step 4: Arranging for Disposal
Hazardous waste must be disposed of through a licensed hazardous waste disposal company.

o Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS
department will have established procedures and contracts with approved waste vendors.
They will provide guidance on pickup schedules and specific documentation requirements.

o Waste Manifest: A hazardous waste manifest, a legal document that tracks the waste from
generation to its final destination, will be required. Your EHS office will typically handle the
preparation of this document.

» Prohibition of Sewer Disposal: It is illegal to dispose of hazardous pharmaceutical waste
down the drain. The EPA explicitly prohibits the sewering of hazardous waste
pharmaceuticals by healthcare and laboratory facilities.[5]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Trimethoprim-d9.

Caption: Workflow for the proper disposal of Trimethoprim-d9.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of Trimethoprim-d9, protecting both themselves
and the environment. Always consult your institution's specific guidelines and the most current
federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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